Cas no 122520-80-3 (2-1-(4-Aminophenyl)ethylidenepropanedinitrile)

• Product Name: 2-1-(4-Aminophenyl)ethylidenepropanedinitrile
• CAS No: 122520-80-3
• MF: C₁₁H₉N₃
• MW: 183.209261655807
• CID: 63608
• PubChem ID: 5328794
• Update Time: 2025-04-18

2-1-(4-Aminophenyl)ethylidenepropanedinitrile Chemical and Physical Properties

Names and Identifiers

• 2-[1-(4-Aminophenyl)ethylidene]propanedinitrile
• (4-Amino-phenyl)-ethyliden-malonsaeure-dinitril
• 2-(1-(4-aminophenyl)ethylidene)malononitrile
• benzylidenemalononitrile (BMN) deriv. 37
• SCHEMBL10154445
• CHEMBL77280
• 122520-80-3
• BDBM4353
• DTXSID10416173
• 2-1-(4-Aminophenyl)ethylidenepropanedinitrile

• Inchi： 1S/C11H9N3/c1-8(10(6-12)7-13)9-2-4-11(14)5-3-9/h2-5H,14H2,1H3
• InChI Key： UDNNQFHSLNHDGH-UHFFFAOYSA-N
• SMILES： NC1C=CC(=CC=1)/C(=C(\C#N)/C#N)/C

Computed Properties

• Exact Mass: 183.08000
• Monoisotopic Mass: 183.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 73.6Ų

Experimental Properties

• Density: 1.177
• Melting Point: 190 ºC
• Boiling Point: 368.4 °C at 760 mmHg
• Flash Point: 176.6 °C
• PSA: 73.60000
• LogP: 2.67066

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropenes